Cas no 120354-32-7 ([1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]-)

[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]- structure
120354-32-7 structure
Product Name:[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]-
CAS No:120354-32-7
MF:C18H15F3N2OS
MW:364.384713411331
CID:174880
PubChem ID:3078214
Update Time:2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]-
    • 7-methyl-2-[3-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • BRN 6002211
    • 7-Methyl-2-[3-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol
    • (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-2-(3-(trifluoromethyl)phenyl)-
    • DTXSID70923353
    • 120354-32-7
    • Inchi: 1S/C18H15F3N2OS/c1-9-5-6-12-13(7-9)25-17-14(12)16(24)22-15(23-17)10-3-2-4-11(8-10)18(19,20)21/h2-4,8-9H,5-7H2,1H3,(H,22,23,24)
    • InChI Key: NZFNXLJIZCCKSP-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(C3C=CC=C(C(F)(F)F)C=3)=N2)=O)C2=C1CC(C)CC2

Computed Properties

  • Exact Mass: 364.08585
  • Monoisotopic Mass: 364.08571877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 41.46
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